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Compound of Interest

Compound Name: ZONYL FS-300

Cat. No.: B1180619

This technical guide provides a comprehensive overview of ZONYL™ FS-300, a nonionic
fluorosurfactant, for researchers, scientists, and professionals in drug development and
materials science.

Core Concepts: Molecular Identity

ZONYL™ FS-300 is a non-ionic, water-soluble fluorosurfactant that is free of organic solvents.
[1] It is a mixture of ethoxylated fluorotelomer alcohols, and as such, it does not have a single
defined molecular weight.[2][3][4] Its chemical structure is generally represented by the
formula:

RfCH2CH20(CH2CH:0)xH[2][3][5][6]

Where 'Rf' represents a perfluorinated alkyl chain. Another representation of the formula is
(C2H40)x(CF2)yC2HsFO.[7] The variable nature of the ethoxylated chain (x) and the
perfluorinated alkyl chain (y) means that ZONYL™ FS-300 is a polydisperse substance with a
range of molecular weights.

Quantitative Data Summary

The physical and chemical properties of ZONYL™ FS-300 are summarized in the table below.
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Property Value Reference
Physical State Liquid [5]
Appearance Clear yellow liquid [1]
N 40 wt% fluorosurfactant, 60
Composition [1]
wt% water
Molecular Formula RfCH2CH20(CH2CH20)xH [21[31[5]
Not applicable (polymeric
Molecular Weight ) PP (poly [21[3114]
mixture)
Boiling Point 100 °C [5]
Melting Point -5°C [4115]
Flash Point 22 °C [5]
Density 1.10 £ 0.05 g/mL at 20 °C [4115]
Solubility Soluble in THF and water [5]
Upper Cloud Point >99 °C (210 °F) [1]
Meets the definition of
Biodegradability ultimately biodegradable under  [1]
OECD 301B testing.
Surface Tension in Aqueous Solutions at 25°C[1]
_ Surface Surface Surface Surface Surface
Concentrati .. .. .. L L
. Tension in Tension in Tension in Tension in Tension in
on of Solids
(%) DI Water 25% H2S04 70% HNOs 10% KOH 37% HCI
(1]
(dyn/cm) (dyn/cm) (dyn/cm) (dyn/cm) (dyn/cm)
0.001 29 34 35 32 30
0.01 24 25 26 24 26
0.1 23 22 22 23 25
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Experimental Protocols

Protocol for the Preparation of Three-Phase Complex Emulsions

This protocol describes the use of ZONYL™ FS-300 in the one-step temperature-induced

phase-separation method to prepare complex emulsions.[5]

Materials:

ZONYL™ FS-300

Light-responsive surfactant (e.g., C4AZOC2TAB)

Hexane

Perfluorooctane

Deionized water

Procedure:

Prepare the aqueous continuous phase by dissolving ZONYL™ FS-300 and the light-
responsive surfactant in deionized water to the desired concentrations.

Prepare the oil phase by mixing equal volumes of hexane and perfluorooctane.

Heat the oil phase mixture to a temperature above its upper critical solution temperature (37
°C) until the two oils are miscible.

Preheat the agueous surfactant solution to the same temperature as the oil phase.

Add the preheated aqueous phase to the miscible oil phase. The volume ratio of the oil
phase to the aqueous phase should be 1:1.

Emulsify the resulting mixture using a microvortex mixing apparatus at 2800 r-min—* for 1
minute.

Cool the emulsion to 25 °C to induce the phase separation of the inner oil phase.
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» Allow the emulsion to equilibrate for at least 12 hours at 25 °C before characterization.

Visualized Workflow

The following diagram illustrates the experimental workflow for the preparation of complex
emulsions using ZONYL™ FS-300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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